Cas no 400082-23-7 (3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate)

• Product Name: 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate
• CAS No: 400082-23-7
• MF: C₂₀H₁₅F₂NO₄S
• MW: 403.399211168289
• CID: 5232009
• Update Time: 2025-05-23

3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate

• Inchi： 1S/C20H15F2NO4S/c1-12-11-13(2)23-19(18(12)28(25,26)14-7-4-3-5-8-14)27-20(24)17-15(21)9-6-10-16(17)22/h3-11H,1-2H3
• InChI Key： RUGUEKIOSUWZRO-UHFFFAOYSA-N
• SMILES： C(OC1=NC(C)=CC(C)=C1S(C1=CC=CC=C1)(=O)=O)(=O)C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate

Comprehensive Overview of 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate (CAS No. 400082-23-7)

The compound 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate (CAS No. 400082-23-7) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine core with benzenesulfonyl and difluorobenzoate moieties, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the field.

One of the key features of 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate is its role as an intermediate in the development of small-molecule inhibitors. Researchers are increasingly focusing on such compounds due to their potential in targeting specific enzymes or pathways, a trend driven by the growing demand for precision medicine. The incorporation of fluorine atoms enhances the molecule's stability and bioavailability, aligning with the pharmaceutical industry's pursuit of drug-like properties.

In agrochemical applications, this compound's heterocyclic framework offers opportunities for designing new crop protection agents. With the global emphasis on sustainable agriculture, molecules like 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate are being explored for their potential to address challenges such as pest resistance and environmental impact. Its sulfonyl and difluoro groups contribute to its reactivity, making it a versatile building block for further derivatization.

The synthesis of 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate typically involves multi-step organic reactions, including sulfonylation and esterification. These processes are optimized to achieve high yields and purity, critical for research and industrial applications. Recent advancements in green chemistry have also influenced its production, with efforts to reduce solvent waste and improve energy efficiency.

From a commercial perspective, the demand for custom synthesis and high-purity intermediates like this compound is rising, particularly in regions with robust pharmaceutical and agrochemical sectors. Suppliers and manufacturers are increasingly listing such products online, catering to researchers seeking rare chemicals or building blocks for their projects. This trend underscores the importance of accurate technical data and safety information in product listings.

In summary, 3-(benzenesulfonyl)-4,6-dimethylpyridin-2-yl 2,6-difluorobenzoate (CAS No. 400082-23-7) represents a valuable tool for modern chemical research. Its applications span drug discovery, agrochemical development, and material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the industry evolves, this compound will likely remain a focal point for innovation and exploration.